Cas no 1478137-38-0 (3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid)

• Product Name: 3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid
• CAS No: 1478137-38-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 5061157
• PubChem ID: 82407338
• Update Time: 2024-11-07

3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2-(3-methylisoxazol-5-yl)butanoic acid
• 3-methyl-2-(3-methyl-1,2-oxazol-5-yl)butanoic acid
• E81465
• CS-0121092
• A-(1-methylethyl)-
• SCHEMBL18551329
• DB-425093
• 5-Isoxazoleacetic acid, 3-methyl-
• EN300-1789472
• 1478137-38-0

• Inchi： 1S/C9H13NO3/c1-5(2)8(9(11)12)7-4-6(3)10-13-7/h4-5,8H,1-3H3,(H,11,12)
• InChI Key： JGCUSDPDALBKQZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 183.08954328g/mol
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles